Cas no 22873-66-1 (Ruthenium(2+),tris(1,10-phenanthroline-kN1,kN10)-, (OC-6-11)-)

• Product Name: Ruthenium(2+),tris(1,10-phenanthroline-kN1,kN10)-, (OC-6-11)-
• CAS No: 22873-66-1
• MF: C₃₆H₂₄N₆Ru
• MW: 641.685966491699
• CID: 251442
• PubChem ID: 146725
• Update Time: 2025-05-19

Ruthenium(2+),tris(1,10-phenanthroline-kN1,kN10)-, (OC-6-11)- Chemical and Physical Properties

Names and Identifiers

• Ruthenium(2+),tris(1,10-phenanthroline-kN1,kN10)-, (OC-6-11)-
• 1,10-phenanthroline,ruthenium
• 22873-66-1
• Tris-(1,10-phenanthroline)ruthenium
• 1,10-phenanthroline;ruthenium
• Ru(Phen)3
• Ruthenium(2+), tris(1,10-phenanthroline-N1,N10)-, (OC-6-11)-
• 1, 10-phenanthroline;ruthenium
• DTXSID50177413
• (Ru(phen)3)2+
• Tris(1,10-phenanthroline)rutheniumii

• Inchi： 1S/3C12H8N2.Ru/c3*1-3-9-5-6-10-4-2-8-14-12(10)11(9)13-7-1;/h3*1-8H;
• InChI Key： DOIVPHUVGVJOMX-UHFFFAOYSA-N
• SMILES： [Ru].N1C=CC=C2C=CC3=CC=CN=C3C=12.N1C=CC=C2C=CC3=CC=CN=C3C=12.N1C=CC=C2C=CC3=CC=CN=C3C=12

Computed Properties

• Exact Mass: 642.110585g/mol
• Monoisotopic Mass: 642.110585g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 43
• Rotatable Bond Count: 0
• Complexity: 183
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Phenanthrolines Phenanthrolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Phenanthrolines

Additional information on Ruthenium(2+),tris(1,10-phenanthroline-kN1,kN10)-, (OC-6-11)-

Comprehensive Overview of Ruthenium(2+), tris(1,10-phenanthroline-kN1,kN10)-, (OC-6-11)- (CAS No. 22873-66-1)

The compound Ruthenium(2+), tris(1,10-phenanthroline-kN1,kN10)-, (OC-6-11)- (CAS No. 22873-66-1) is a highly specialized coordination complex featuring ruthenium as the central metal ion. This complex is characterized by its unique octahedral geometry, where three 1,10-phenanthroline ligands coordinate to the ruthenium center through their nitrogen atoms. The OC-6-11 notation indicates the specific arrangement of ligands around the metal ion, which is critical for its chemical properties and applications. Researchers and industries are increasingly interested in this compound due to its potential in advanced materials, catalysis, and photophysical studies.

One of the most intriguing aspects of Ruthenium(2+), tris(1,10-phenanthroline-kN1,kN10)-, (OC-6-11)- is its role in photocatalysis and solar energy conversion. With the growing global focus on renewable energy, this compound has garnered attention for its ability to absorb visible light and facilitate electron transfer processes. Its redox-active properties make it a candidate for use in dye-sensitized solar cells (DSSCs), a technology that mimics photosynthesis to convert sunlight into electricity. This aligns with current trends in sustainable energy research, where scientists are exploring cost-effective and efficient materials to replace traditional silicon-based solar cells.

In addition to energy applications, Ruthenium(2+), tris(1,10-phenanthroline-kN1,kN10)-, (OC-6-11)- is also studied for its luminescent properties. The compound exhibits strong emission in the visible spectrum, making it useful in optoelectronic devices such as organic light-emitting diodes (OLEDs) and sensors. Its stability and tunable emission wavelengths have led to investigations into its use in bioimaging and diagnostic tools. This versatility has made it a subject of interest in both academic and industrial research, particularly in the fields of nanotechnology and molecular electronics.

The synthesis and characterization of Ruthenium(2+), tris(1,10-phenanthroline-kN1,kN10)-, (OC-6-11)- involve advanced techniques such as X-ray crystallography, UV-Vis spectroscopy, and electrochemical analysis. These methods help elucidate the compound's structure-property relationships, which are essential for optimizing its performance in various applications. For instance, understanding how the 1,10-phenanthroline ligands influence the ruthenium center's electronic environment can lead to tailored modifications for specific uses. This level of detail is crucial for researchers aiming to design next-generation materials with enhanced functionality.

Another area where Ruthenium(2+), tris(1,10-phenanthroline-kN1,kN10)-, (OC-6-11)- shows promise is in molecular recognition and supramolecular chemistry. Its ability to form stable complexes with other molecules makes it a valuable tool for constructing intricate molecular architectures. This has implications for developing new drug delivery systems and catalytic frameworks, where precise control over molecular interactions is paramount. The compound's compatibility with biological systems further expands its potential in biomedical research, though rigorous testing is required to ensure safety and efficacy.

From an environmental perspective, the use of Ruthenium(2+), tris(1,10-phenanthroline-kN1,kN10)-, (OC-6-11)- aligns with the principles of green chemistry. Its catalytic properties can reduce the need for harsh reagents and minimize waste in chemical processes. This is particularly relevant in industries seeking to adopt more sustainable practices. Additionally, the compound's stability under various conditions makes it a reliable choice for long-term applications, further enhancing its appeal.

In summary, Ruthenium(2+), tris(1,10-phenanthroline-kN1,kN10)-, (OC-6-11)- (CAS No. 22873-66-1) is a multifaceted compound with significant potential across multiple scientific and technological domains. Its unique combination of photophysical, electrochemical, and structural properties makes it a subject of ongoing research and innovation. As the demand for advanced materials and sustainable technologies grows, this compound is poised to play a pivotal role in shaping the future of science and industry.